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For Researchers, Scientists, and Drug Development Professionals

Application Note
This document outlines the principles and application of Magon, also known as Xylidyl Blue, for

the quantitative determination of magnesium in soil extracts. This colorimetric method provides

a simple and cost-effective alternative to other analytical techniques such as atomic absorption

spectroscopy (AAS) or inductively coupled plasma (ICP) spectrometry. The protocol detailed

below is designed to be a comprehensive guide for laboratory personnel.

Magnesium is a vital macronutrient for plant growth, playing a crucial role in photosynthesis as

a central component of the chlorophyll molecule. Its deficiency in soil can lead to reduced crop

yields and quality. Therefore, accurate and efficient quantification of bioavailable magnesium in

soil is essential for agricultural productivity and research.

The Magon method is based on the formation of a colored complex between magnesium ions

and the Magon reagent in an alkaline medium. The intensity of the resulting color is directly

proportional to the magnesium concentration and can be measured spectrophotometrically. A

key advantage of this method is its specificity, which can be enhanced by the use of masking

agents to eliminate interferences from other cations commonly present in soil extracts.
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In an alkaline environment, typically at a pH of around 11.2, Magon (Xylidyl Blue) reacts with

magnesium ions (Mg²⁺) to form a stable, colored complex. The absorbance of this complex is

measured at a specific wavelength, generally around 505 nm. To prevent interference from

calcium ions (Ca²⁺), which can also form a complex with Magon, a chelating agent such as

Ethylenediaminetetraacetic acid (EDTA) or more selectively, ethylene glycol-bis(β-aminoethyl

ether)-N,N,N′,N′-tetraacetic acid (EGTA), is added to the reaction mixture. EGTA preferentially

binds with calcium, effectively masking it from reacting with the Magon dye.

Data Presentation
The following table summarizes the typical performance characteristics of the Magon method

for magnesium determination in soil extracts. These values are indicative and may vary

depending on the specific laboratory conditions, instrumentation, and soil matrix.

Parameter Typical Value Notes

Wavelength of Maximum

Absorbance (λmax)
505 nm

Varies slightly with instrument

and reagent formulation.

Linearity Range 0.1 - 2.0 mg/L
For the final solution measured

in the spectrophotometer.

Detection Limit ~0.05 mg/L
Dependent on instrument

sensitivity and blank variability.

Precision (as Relative

Standard Deviation)
< 5%

For replicate measurements

within the linear range.

Interferences
Calcium, Iron, Aluminum,

Manganese

Calcium is effectively masked

by EGTA. Other interferences

may require specific sample

pre-treatment.

Experimental Protocols
This section provides a detailed methodology for the determination of magnesium in soil

extracts using the Magon method. It includes procedures for soil sample preparation, the

extraction of exchangeable magnesium, and the subsequent colorimetric analysis.
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Soil Sample Preparation
Proper sample collection and preparation are critical for obtaining representative results.

Sample Collection: Collect a composite soil sample from the area of interest by taking

multiple subsamples from a depth of 0-20 cm and mixing them thoroughly.

Drying: Air-dry the soil sample at room temperature for 48-72 hours or until a constant weight

is achieved. Avoid oven-drying at high temperatures as this can alter the chemical properties

of the soil.

Sieving: Gently crush the dried soil using a mortar and pestle and pass it through a 2-mm

sieve to remove large debris, stones, and roots. Store the sieved soil in a clean, labeled

container.

Extraction of Exchangeable Magnesium
This protocol uses a 1M ammonium acetate (NH₄OAc) solution at pH 7.0 to extract the plant-

available (exchangeable) magnesium from the soil.

Reagents:

1M Ammonium Acetate (NH₄OAc) solution, pH 7.0: Dissolve 77.08 g of ammonium

acetate in approximately 800 mL of deionized water. Adjust the pH to 7.0 using glacial

acetic acid or ammonium hydroxide. Make up the final volume to 1 L with deionized water.

Procedure:

Weigh 5.0 g of the prepared soil sample into a 50 mL centrifuge tube.

Add 25 mL of the 1M NH₄OAc solution to the tube.

Cap the tube and shake for 30 minutes on a mechanical shaker at a moderate speed.

Centrifuge the suspension at 3000 rpm for 10 minutes to separate the extract from the soil

particles.
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Carefully decant the supernatant (the soil extract) into a clean, labeled storage bottle. This

extract will be used for the magnesium analysis.

Magon Reagent Preparation
Magon Stock Solution (0.1%): Dissolve 0.1 g of Magon (Xylidyl Blue I) in 100 mL of 95%

ethanol. Store in a dark bottle in a refrigerator.

Buffer Solution (pH 11.2): Prepare a borate buffer by dissolving 6.2 g of boric acid in 500 mL

of deionized water, then add 100 mL of 1M sodium hydroxide and dilute to 1 L with deionized

water. Adjust the pH to 11.2 if necessary.

EGTA Solution (0.1 M): Dissolve 3.8 g of EGTA in 100 mL of deionized water. Gentle heating

may be required to fully dissolve the solid.

Working Magon Reagent: Prepare fresh daily by mixing 10 mL of the Magon stock solution,

50 mL of the buffer solution, and 10 mL of the EGTA solution. Make up to 100 mL with

deionized water.

Spectrophotometric Analysis of Magnesium
Standard Solutions:

Magnesium Stock Standard (1000 mg/L): Use a commercially available certified

magnesium standard or prepare by dissolving 1.000 g of pure magnesium metal in a

minimal amount of dilute hydrochloric acid and diluting to 1 L with deionized water.

Working Standards: Prepare a series of working standards with concentrations of 0, 0.2,

0.5, 1.0, 1.5, and 2.0 mg/L of magnesium by diluting the stock standard with the 1M

NH₄OAc extraction solution. This ensures that the standards have the same matrix as the

samples.

Procedure:

Pipette 1.0 mL of each working standard and the soil extract into separate, labeled test

tubes.

To each tube, add 5.0 mL of the working Magon reagent.
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Mix the contents of each tube thoroughly and allow the color to develop for 15 minutes at

room temperature.

Set the spectrophotometer to a wavelength of 505 nm.

Zero the spectrophotometer using the blank (0 mg/L Mg standard).

Measure the absorbance of each standard and the soil extract samples.

Calculation of Magnesium Concentration
Calibration Curve: Plot a graph of the absorbance of the working standards against their

corresponding magnesium concentrations (in mg/L).

Determine Sample Concentration: Use the absorbance of the soil extract to determine its

magnesium concentration from the calibration curve.

Calculate Magnesium in Soil: Calculate the concentration of exchangeable magnesium in the

original soil sample using the following formula:

Mg (mg/kg soil) = (C × V) / W

Where:

C = Concentration of magnesium in the extract (mg/L) determined from the calibration

curve.

V = Volume of the extraction solution (L) (in this protocol, 0.025 L).

W = Weight of the dry soil sample (kg) (in this protocol, 0.005 kg).

Mandatory Visualization
Below is a diagram illustrating the experimental workflow for the analysis of magnesium in soil

extracts using the Magon method.
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1. Soil Sample
(Air-dried, Sieved)

2. Extraction
(1M NH4OAc, 30 min shaking)

3. Centrifugation
(3000 rpm, 10 min)

4. Soil Extract
(Supernatant)

5. Color Development
(Add Magon Reagent, 15 min)

Magon Reagent
(Magon, Buffer, EGTA)

6. Spectrophotometry
(Measure Absorbance at 505 nm)

7. Data Analysis
(Calibration Curve, Calculation)

Click to download full resolution via product page

Caption: Experimental workflow for magnesium analysis.

This detailed protocol provides a robust framework for the accurate determination of

magnesium in soil extracts. Adherence to these steps will ensure reliable and reproducible

results, contributing to a better understanding of soil fertility and plant nutrition.

To cite this document: BenchChem. [Application of Magon for Spectrophotometric Analysis of
Magnesium in Soil Extracts]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580808#application-of-magon-in-analyzing-
magnesium-in-soil-extracts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.
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